Cas no 1076199-47-7 (N-Trifluoroacetodidemethyl Citalopram)

• Product Name: N-Trifluoroacetodidemethyl Citalopram
• CAS No: 1076199-47-7
• Molecular Formula: C₂₀H₁₆N₂O₂F₄
• Molecular Weight: 392.34684
• CID: 1063054
• PubChem ID: 45040616

N-Trifluoroacetodidemethyl Citalopram Properties

Names and Identifiers

• N-Trifluoroacetodidemethyl Citalopram
• N-Trifluoroacetodide
• N-[3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]propyl]-2,2,2-trifluoroacetamide
• 1076199-47-7
• S-(+)-N-Trifluoroacetodidemethylcitalopram
• N-{3-[5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-1-yl]propyl}-2,2,2-trifluoroacetamide
• N-[3-[5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-1-isobenzofuranyl]propyl]-2,2,2-trifluoroacetamide,
• N-Trifluoroacetodidemethylcitalopram
• DTXSID50662218

• InChIKey： WAXPNSRROUWKMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H16F4N2O2/c21-16-5-3-15(4-6-16)19(8-1-9-26-18(27)20(22,23)24)17-7-2-13(11-25)10-14(17)12-28-19/h2-7,10H,1,8-9,12H2,(H,26,27)
• SMILES： C1C2=C(C=CC(=C2)C#N)C(O1)(CCCNC(=O)C(F)(F)F)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 392.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 392.11479041g/mol
• Heavy Atom Count: 28
• Complexity: 609
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• LogP: 4.77018
• PSA: 65.61000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines